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Compound of Interest

Compound Name: 5-Hydroxyindole

Cat. No.: B134679 Get Quote

For Researchers, Scientists, and Drug Development Professionals

The 5-hydroxyindole scaffold, a privileged structure in medicinal chemistry, is a core

component of numerous biologically active compounds, including the endogenous

neurotransmitter serotonin. Its inherent ability to interact with various biological targets has

spurred extensive research into the synthesis and evaluation of novel derivatives with a wide

range of therapeutic applications. This technical guide provides an in-depth overview of the

current landscape of 5-hydroxyindole derivatives, focusing on their anticancer, anti-

inflammatory, and neuroprotective activities. It includes a compilation of quantitative biological

data, detailed experimental protocols for key assays, and visualizations of the intricate

signaling pathways these compounds modulate.

Anticancer Activities of 5-Hydroxyindole Derivatives
A growing body of evidence highlights the potential of 5-hydroxyindole derivatives as

promising anticancer agents. These compounds have been shown to exhibit cytotoxic effects

against various cancer cell lines through diverse mechanisms of action.

Quantitative Data Summary
The following table summarizes the in vitro anticancer activity of selected 5-hydroxyindole
derivatives, presenting their half-maximal inhibitory concentration (IC50) values against

different cancer cell lines.
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Compound ID
Derivative
Class

Cancer Cell
Line

IC50 (µM) Reference

5d

5-Hydroxyindole-

3-carboxylic acid

ester

MCF-7 (Breast) 4.7 [1]

5a

5-Hydroxyindole-

3-carboxylic acid

ester

MCF-7 (Breast) < 10 [1]

5l

5-Hydroxyindole-

3-carboxylic acid

ester

MCF-7 (Breast) < 10 [1]

3n

2-Amino-5-

hydroxyindole-3-

carboxylate

Polymorphonucle

ar Leukocytes (5-

LO inhibition)

~0.3 [2]

25

3-Amino-1H-7-

azaindole

derivative

HeLa (Cervical) 3.7 [3]

25

3-Amino-1H-7-

azaindole

derivative

HepG2 (Liver) 8.0 [3]

25

3-Amino-1H-7-

azaindole

derivative

MCF-7 (Breast) 19.9 [3]

30a
Indole-chalcone

derivative

SMMC-7721

(Liver)
0.89 [4]

30b
Indole-chalcone

derivative

SMMC-7721

(Liver)
0.56 [4]

30b
Indole-chalcone

derivative
HepG2 (Liver) 0.91 [4]

Key Signaling Pathways in Anticancer Activity
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5-Hydroxyindole derivatives have been implicated in the modulation of several critical

signaling pathways involved in cancer progression, including the PI3K/Akt/mTOR and MAPK

pathways. The diagram below illustrates a simplified overview of how these pathways can be

targeted.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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